1,3,5-Trimethylhexahydro-1,3,5-triazine
Overview
Description
Synthesis Analysis
The synthesis of 1,3,5-Trimethylhexahydro-1,3,5-triazine involves the intermediate formation of 1,3,5-trialkyl(aryl)hexahydro-1,3,5-triazine. Brunovska et al. (1999) describe a method where this intermediate reacts with bisphenol-A and paraformaldehyde to synthesize benzoxazine monomers and oligomers, indicating a versatile approach to creating functional materials from this triazine derivative (Brunovska, Liu, & Ishida, 1999).
Molecular Structure Analysis
The molecular structure of this compound derivatives has been explored through various analyses. Neda et al. (1995) presented structural analyses through NMR and X-ray crystallography, revealing details about the molecular configuration and bonding within these compounds (Neda, Farkens, Thönnessen, Jones, & Schmutzler, 1995).
Chemical Reactions and Properties
The chemical reactivity and properties of this compound have been a subject of research, demonstrating its involvement in novel reactions. For instance, Gutowsky and Temussi (1967) studied its conformational isomerization, providing insights into its dynamic chemical behavior and the energy landscape of its molecular conformations (Gutowsky & Temussi, 1967).
Scientific Research Applications
Antitumor Activity : 1,3,5-Triazine derivatives, including those related to 1,3,5-Trimethylhexahydro-1,3,5-triazine, have been studied for their antitumor properties. Hexamethylmelamine, a related compound, was used in clinical practice for the treatment of ovarian carcinoma, breast tumor, and some types of lung cancer. However, its application was limited due to low solubility and instability (Gidaspov, Bakharev, & Bulychev, 2004).
Precursor for Deposition of II/VI Materials : Adducts of this compound with dimethylzinc and dimethylcadmium have been identified as useful precursors for the deposition of II/VI materials, important in semiconductor and material science applications (Hursthouse et al., 1991).
Synthesis of Bioactive Compounds : This compound has been utilized in the synthesis of bioactive 2,4,6-trisubstituted 1,3,5-triazines. These derivatives have applications in pharmaceuticals, materials, and agrochemical industries. They have been used as chemical probes for diverse protein families (Banerjee, Brown, & Weerapana, 2013).
Chemistry and Transformations : Research has been conducted on the reactions of this compound with other triazine derivatives and some aldehydes. This research contributes to the broader understanding of the chemical properties and potential transformations of this compound (Neda et al., 1995).
Catalytic Applications : The compound has been investigated for its role in catalyzing amide-forming reactions, which are significant in organic synthesis and pharmaceutical development (Kitamura et al., 2014).
Polymer Science : this compound has been used as an intermediate in the synthesis of benzoxazine monomers and oligomers, relevant in the field of polymer science (Brunovska, Liu, & Ishida, 1999).
Mechanism of Action
Target of Action
The primary target of 1,3,5-Trimethyl-1,3,5-triazinane is the carbon-halogen bond, particularly the carbon-chlorine bond of fluorinated alkyl chlorides . The compound serves as an efficient reagent for halogen atom transfer .
Mode of Action
1,3,5-Trimethyl-1,3,5-triazinane interacts with its targets through a process known as halogen atom transfer (XAT). Under photocatalytic conditions, the triazinane generates an α-aminoalkyl radical, which can activate the carbon-chlorine bond of fluorinated alkyl chlorides . The cleavage of the carbon-fluorine bond by a triazinane-derived radical involves a single electron reduction coupled with fluoride transfer .
Biochemical Pathways
The compound’s action affects the biochemical pathway of halogen atom transfer. The α-aminoalkyl radicals generated from 1,3,5-Trimethyl-1,3,5-triazinane effectively activate alkyl iodides and fluorinated bromides, while reactions with chlorides are rare . The efficiency of the diamino-substituted radical derived from the triazinane is associated with stereoelectronic effects defined by a six-membered cycle forcing the anti-periplanar arrangement of the radical orbital and lone pairs of adjacent nitrogen atoms .
Result of Action
The result of the compound’s action is the activation of the carbon-chlorine bond of fluorinated alkyl chlorides, leading to the hydrofluoroalkylation reaction between fluorinated alkyl chlorides and alkenes . This process results in the formation of difluorinated products .
Action Environment
The action of 1,3,5-Trimethyl-1,3,5-triazinane is influenced by environmental factors such as light and temperature. The compound’s reactivity in halogen atom transfer processes is enhanced under photocatalytic conditions . Additionally, the compound is stable under standard conditions (at 25 °C [77 °F], 100 kPa) .
Safety and Hazards
properties
IUPAC Name |
1,3,5-trimethyl-1,3,5-triazinane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N3/c1-7-4-8(2)6-9(3)5-7/h4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPMZXMBOYHBELT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CN(CN(C1)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6051560 | |
Record name | 1,3,5-Trimethyl-1,3,5-triazacyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6051560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | 1,3,5-Triazine, hexahydro-1,3,5-trimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
108-74-7 | |
Record name | 1,3,5-Trimethylhexahydro-1,3,5-triazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108-74-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,3,5-Trimethyl-1,3,5-triazacyclohexane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108747 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 108-74-7 | |
Source | DTP/NCI | |
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Record name | 1,3,5-Triazine, hexahydro-1,3,5-trimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,5-Trimethyl-1,3,5-triazacyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6051560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexahydro-1,3,5-trimethyl-1,3,5-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.285 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,3,5-TRIMETHYL-1,3,5-TRIAZACYCLOHEXANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/91CT72PELC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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